Cas no 941994-75-8 (N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carbonyl)benzamide)

• Product Name: N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carbonyl)benzamide
• CAS No: 941994-75-8
• MF: C₂₁H₂₃ClN₂O₄
• MW: 402.871324777603
• CID: 5503156
• Update Time: 2025-10-29

N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carbonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-N-(3,4-dimethoxybenzoyl)piperidine-1-carboxamide
• N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carbonyl)benzamide

• Inchi： 1S/C21H23ClN2O4/c1-27-18-10-9-15(13-19(18)28-2)20(25)24(17-8-6-7-16(22)14-17)21(26)23-11-4-3-5-12-23/h6-10,13-14H,3-5,11-12H2,1-2H3
• InChI Key： KOUATVOEEACWAZ-UHFFFAOYSA-N
• SMILES： N1(C(N(C2=CC=CC(Cl)=C2)C(=O)C2=CC=C(OC)C(OC)=C2)=O)CCCCC1

Additional information on N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carbonyl)benzamide

Introduction to N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carbonyl)benzamide (CAS No. 941994-75-8)

N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carbonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 941994-75-8, represents a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carbonyl)benzamide consists of a benzamide core substituted with a 3-chlorophenyl group and a piperidine-1-carbonyl moiety. The presence of the 3,4-dimethoxy group further enhances its complexity and potential for interaction with biological targets. This particular arrangement of functional groups makes the compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzamide derivatives. These compounds have shown promise in various therapeutic areas, including inflammation, pain management, and neurodegenerative diseases. The structural features of N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carbonyl)benzamide make it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for characterizing the intermediate and final products.

The biological activity of N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carbonyl)benzamide has been the focus of several preliminary studies. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathophysiological processes. For instance, its structural similarity to known pharmacophores suggests potential activity against targets such as cyclooxygenase (COX) enzymes, which are implicated in inflammation and pain signaling.

Furthermore, the piperidine-1-carboxyl moiety is known to enhance oral bioavailability and metabolic stability, making it an attractive feature for drug development. Preclinical studies have demonstrated that piperidine-based derivatives often exhibit favorable pharmacokinetic profiles. The combination of these properties in N-(3-chlorophenyl)-3,4-dimethoxy-N-(piperidine-1-carboxyl)benzamide suggests its potential as a lead compound for further optimization.

In the context of current research trends, there is an increasing emphasis on developing drugs with multiple mechanisms of action. The unique structural features of N-(3-chlorophenyl)-3,4-dimethoxy-N-(
Piperidine-1-carboxyl)benzamide position it as a candidate for such multitargeted approaches. By modulating multiple pathways simultaneously, this compound could offer therapeutic benefits beyond those achievable with single-target agents.

The development of novel drug candidates is often accompanied by computational modeling and virtual screening techniques to predict their binding interactions with biological targets. Molecular docking studies have been instrumental in understanding the binding mode of N-(
3-chlorophenyl)-
4-dimethoxy-N-(pip
eridine-1-carboxy
l)benzamide to various protein receptors. These studies provide valuable insights into optimizing its structure for improved efficacy and reduced side effects.

Ethical considerations are paramount in pharmaceutical research, ensuring that all studies are conducted with strict adherence to regulatory guidelines and ethical standards. The synthesis and characterization of N-(
3-chlorophenyl)-
4-dimethoxy-N-(pip
eridine-1-carboxy
l)benzamide must be carried out in compliance with Good Manufacturing Practices (GMP) to guarantee the safety and quality of the final product.

The future prospects of N-(
3-chlorophenyl)-
4-dimethoxy-N-(pip
eridine-1-carboxy
l)benzamide are promising, with ongoing research aimed at elucidating its full spectrum of biological activities. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing its development into a viable therapeutic agent. As our understanding of disease mechanisms continues to evolve, compounds like N-(
3-chlorophenyl)-4-dimethoxy-N(
piperidine-1-carboxy
l)benzamide will play an increasingly important role in addressing unmet medical needs.